Cas no 1021258-86-5 (N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide)

• Product Name: N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide
• CAS No: 1021258-86-5
• MF: C₁₆H₂₄N₄O₃S
• MW: 352.451762199402
• CID: 5981708
• PubChem ID: 42438452
• Update Time: 2025-05-19

N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide
• SR-01000922163
• 1021258-86-5
• F5315-0004
• SR-01000922163-1
• N-(3-((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)propyl)cyclopropanecarboxamide
• N-[3-(4-pyridin-2-ylpiperazin-1-yl)sulfonylpropyl]cyclopropanecarboxamide
• AKOS024506245

• Inchi： 1S/C16H24N4O3S/c21-16(14-5-6-14)18-8-3-13-24(22,23)20-11-9-19(10-12-20)15-4-1-2-7-17-15/h1-2,4,7,14H,3,5-6,8-13H2,(H,18,21)
• InChI Key： QWPFYVXWQROSPR-UHFFFAOYSA-N
• SMILES： S(CCCNC(C1CC1)=O)(N1CCN(C2C=CC=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 352.15691181g/mol
• Monoisotopic Mass: 352.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 91Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide

Introduction to the Compound CAS No. 1021258-86-5: N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide

The compound with CAS No. 1021258-86-5, known as N-(3-{[4-(pyridin-2-yl)piperazin-1-yl]sulfonyl}propyl)cyclopropanecarboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a cyclopropane ring, a piperazine moiety, and a sulfonyl group. These structural elements contribute to its potential as a drug candidate, particularly in the treatment of various diseases such as cancer, inflammation, and neurological disorders.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their ability to modulate protein-protein interactions (PPIs). The cyclopropanecarboxamide group in this compound is particularly notable for its potential to act as a PPI inhibitor, which is a promising approach for targeting diseases where PPIs play a critical role. For instance, researchers have demonstrated that such compounds can disrupt the interaction between oncogenic proteins and their binding partners, thereby inhibiting tumor growth and metastasis.

The piperazine ring in the molecule is another key feature that enhances its pharmacological properties. Piperazine derivatives are well-known for their ability to improve drug solubility and bioavailability, making them valuable in drug design. Additionally, the presence of a pyridine group at the 4-position of the piperazine ring introduces electron-withdrawing effects, which can further modulate the compound's activity and selectivity. This combination of structural elements makes the compound a versatile scaffold for further optimization in preclinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of this compound against various therapeutic targets. For example, molecular docking studies have revealed that the sulfonyl group acts as a critical determinant for binding to kinase domains, suggesting its potential as an inhibitor of kinases involved in cancer progression. Furthermore, pharmacokinetic modeling has indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its translation into clinical applications.

In terms of therapeutic applications, this compound has shown promise in preclinical models of neurodegenerative diseases such as Alzheimer's disease. The ability of the cyclopropane ring to penetrate the blood-brain barrier (BBB) has been validated in vitro studies, indicating its potential for targeting central nervous system (CNS) disorders. Moreover, recent research has explored the use of this compound as a modulator of ion channels, which could open new avenues for treating epilepsy and other neurological conditions.

Despite its potential benefits, further research is required to fully understand the safety profile and efficacy of this compound in human subjects. Ongoing clinical trials are evaluating its tolerability and pharmacokinetics in healthy volunteers, with early results showing minimal adverse effects at therapeutic doses. These findings underscore the importance of continued investment in the development of this compound as a novel therapeutic agent.

In conclusion, CAS No. 1021258-86-5 represents a cutting-edge advancement in medicinal chemistry with significant potential for addressing unmet medical needs. Its unique structural features and promising preclinical data position it as a leading candidate for future drug development efforts.